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An In-depth Technical Guide to 3-Chloropropyltrichlorosilane: Properties, Reactivity, and
Applications

Abstract

This technical guide provides a comprehensive overview of 3-Chloropropyltrichlorosilane
(CPTCS), a bifunctional organosilicon compound of significant interest to researchers,
chemists, and material scientists. CPTCS serves as a crucial chemical intermediate and a
versatile coupling agent, bridging the interface between inorganic and organic materials. This
document delves into its core chemical properties, molecular structure, fundamental reactivity
—including its characteristic hydrolysis and surface modification mechanisms—and its principal
applications. A detailed experimental protocol for the surface functionalization of silica
nanoparticles is provided, alongside essential safety and handling information, to offer a
complete scientific resource for professionals in research and development.

Introduction

3-Chloropropyltrichlorosilane, CAS number 2550-06-3, is a colorless liquid characterized by
a pungent odor.[1][2] As an organosilane, its structure is uniquely bifunctional. It possesses a
hydrolyzable trichlorosilyl group (-SiClz) at one end and a reactive chloropropyl group (-
CH2CH2CH:CI) at the other. This dual reactivity is the cornerstone of its utility. The trichlorosilyl
group enables the molecule to form strong, covalent bonds with inorganic substrates rich in
hydroxyl groups, such as glass, silica, and metal oxides.[3][4] Simultaneously, the terminal
chloro group provides a reactive site for subsequent organic reactions, allowing for the covalent
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attachment of a wide array of organic functionalities. This unique capability makes CPTCS an
indispensable coupling agent for enhancing adhesion in composites, a surface modifier for
tailoring material properties, and a fundamental building block for the synthesis of more
complex organofunctional silanes.[1][5][6]

Molecular Structure and Physicochemical
Properties

The structure of 3-Chloropropyltrichlorosilane consists of a central silicon atom bonded to
three chlorine atoms and a 3-chloropropyl! group.[2] The Si-Cl bonds are highly susceptible to
hydrolysis, while the C-Cl bond allows for conventional organic transformations.

Caption: Molecular structure of 3-Chloropropyltrichlorosilane.

Physicochemical Data

The key physical and chemical properties of 3-Chloropropyltrichlorosilane are summarized
in the table below, compiled from various technical sources.

Property Value References

Molecular Formula C3HeClaSi [21[71181[9]

Molecular Weight 211.98 g/mol [7]

Appearance Colorless to pale yellow liquid [1][2]

Density 1.35 - 1.360 g/cm? at 20-25°C [11[7118]

Boiling Point 181.5°C /81 °C @ 27 hPa [71[8]

Flash Point 80 - 89 °C [1][7]

Refractive Index ~1.465 [8]

CAS Number 2550-06-3 [21[71[8]

EC Number 219-844-8 [7]

InChi Key OOXSLIBUMMHDKW- 27
UHFFFAOYSA-N

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://innospk.com/en/?news/TZE-3-chloropropyl-1-trichlorosilane-properties-applications-and-industry-insights
http://www.silanecouplingagent.com/products.html
https://patents.google.com/patent/CN104086582B/en
https://www.benchchem.com/product/b1580857?utm_src=pdf-body
https://cymitquimica.com/cas/2550-06-3/
https://www.benchchem.com/product/b1580857?utm_src=pdf-body
https://www.benchchem.com/product/b1580857?utm_src=pdf-body
https://cymitquimica.com/cas/2550-06-3/
https://www.sigmaaldrich.com/TW/zh/product/mm/842016
https://www.echemi.com/products/pid_Seven16911-3-chloropropyltrichlorosilane.html
https://pubchem.ncbi.nlm.nih.gov/compound/Trichloro_3-chloropropyl_silane
https://www.sigmaaldrich.com/TW/zh/product/mm/842016
https://innospk.com/en/?news/TZE-3-chloropropyl-1-trichlorosilane-properties-applications-and-industry-insights
https://cymitquimica.com/cas/2550-06-3/
https://innospk.com/en/?news/TZE-3-chloropropyl-1-trichlorosilane-properties-applications-and-industry-insights
https://www.sigmaaldrich.com/TW/zh/product/mm/842016
https://www.echemi.com/products/pid_Seven16911-3-chloropropyltrichlorosilane.html
https://www.sigmaaldrich.com/TW/zh/product/mm/842016
https://www.echemi.com/products/pid_Seven16911-3-chloropropyltrichlorosilane.html
https://innospk.com/en/?news/TZE-3-chloropropyl-1-trichlorosilane-properties-applications-and-industry-insights
https://www.sigmaaldrich.com/TW/zh/product/mm/842016
https://www.echemi.com/products/pid_Seven16911-3-chloropropyltrichlorosilane.html
https://cymitquimica.com/cas/2550-06-3/
https://www.sigmaaldrich.com/TW/zh/product/mm/842016
https://www.echemi.com/products/pid_Seven16911-3-chloropropyltrichlorosilane.html
https://www.sigmaaldrich.com/TW/zh/product/mm/842016
https://cymitquimica.com/cas/2550-06-3/
https://www.sigmaaldrich.com/TW/zh/product/mm/842016
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Spectroscopic data, including *H NMR, 3C NMR, and IR spectra, are available in public
databases and serve to confirm the compound's structure.[9][10][11]

Chemical Reactivity and Mechanisms

The utility of CPTCS is governed by the distinct reactivity of its two functional ends.

Hydrolysis of the Trichlorosilyl Group

The most critical reaction of CPTCS is the rapid hydrolysis of its silicon-chlorine (Si-Cl) bonds
upon contact with water or atmospheric moisture.[2][12] This reaction proceeds in a stepwise
manner, replacing the chlorine atoms with hydroxyl groups to form highly reactive silanetriols
(R-Si(OH)3) and releasing hydrochloric acid (HCI) as a byproduct.[2][13]

Reaction: Cl3Si(CH2)sCl + 3 H20 - (HO)3Si(CH2)sCl + 3 HCI

These silanol intermediates are unstable and readily undergo self-condensation, forming stable
siloxane (Si-O-Si) bonds and releasing water.[14][15] This process can lead to the formation of
oligomeric or polymeric polysiloxane networks. The rate and extent of this reaction are
influenced by factors such as water concentration, pH, and the presence of catalysts.[16][17]

Surface Grafting Mechanism

When CPTCS is introduced to an inorganic substrate possessing surface hydroxyl groups (e.qg.,
silica, glass, metal oxides), the hydrolysis mechanism facilitates covalent bonding. The silanol
groups formed during hydrolysis react with the substrate's surface -OH groups, forming a
durable Si-O-Substrate bond and anchoring the chloropropyl functionality to the surface.[4][18]
A subsequent heating or curing step is often employed to drive the condensation reaction to
completion and remove byproducts, resulting in a stable, functionalized surface.

Step 2: Surface Reaction & Condensation
Step 1: Hydrolysis

ClsSi-(CHz)sCl +3H:0 (HO)=SHCHz)CI NEraction . substrate- 2 Substrate-0-Si(OH)z-(CH2)sCl ) Self- Condensation
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Caption: General mechanism for CPTCS hydrolysis and surface modification.

Synthesis and Manufacturing

The primary industrial synthesis of 3-Chloropropyltrichlorosilane is achieved through the
hydrosilylation (also known as silicon-hydrogen addition) of allyl chloride (3-chloropropene) with
trichlorosilane (HSICI3).[6][19] This reaction is typically catalyzed by platinum-based catalysts,
such as chloroplatinic acid.[19][20]

Reaction: CH2=CHCH_2zClI + HSICls --(Pt catalyst)--> CIsSiCH2CH2CH:Cl

The process requires careful control of reaction conditions, including temperature and reactant
molar ratios, to maximize the yield of the desired gamma-isomer and minimize side reactions.
[19]

Core Applications in Research and Industry

CPTCS is a versatile tool employed across various scientific and industrial domains.

e Coupling Agent: In the manufacturing of composites, CPTCS enhances the adhesion
between inorganic fillers (like glass fibers or silica) and organic polymer matrices (such as
epoxy or rubber).[1] This improved interfacial bonding leads to materials with superior
mechanical properties, including increased strength and heat resistance.[1][3]

o Surface Modification: CPTCS is widely used to functionalize surfaces.[1][2] It can render
hydrophilic surfaces hydrophobic or serve as a foundational layer for attaching other
molecules.[18][21] This is critical in applications like creating water-repellent coatings,
modifying chromatography media, and preparing surfaces for immobilizing catalysts or
biomolecules.[3][22]

o Chemical Intermediate: As a basic monomer, CPTCS is the starting material for a wide range
of other organofunctional silanes.[5][6] The terminal chloro group can be displaced by
nucleophiles such as amines, thiols, or cyanides to produce aminosilanes, mercaptosilanes,
and other specialized coupling agents used in adhesives, sealants, and coatings.
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Experimental Protocol: Surface Modification of
Silica Nanoparticles

This protocol provides a generalized procedure for the functionalization of silica nanoparticles
(SNPs) with CPTCS in a non-aqueous solvent. The rationale is to create a hydrophobic
chloropropyl-terminated surface on the hydrophilic SNPs.

Materials:

Silica Nanoparticles (SNPs)

3-Chloropropyltrichlorosilane (CPTCS), >298%

Anhydrous Toluene

Anhydrous Ethanol (for washing)

Nitrogen or Argon gas supply
Procedure:
» Nanoparticle Preparation:

o Dry the silica nanoparticles in a vacuum oven at 120°C overnight to remove adsorbed
water. Rationale: Water in the reaction mixture will cause CPTCS to self-condense into
polysiloxanes in solution rather than reacting with the nanopatrticle surface.

o Disperse a known amount of dried SNPs (e.g., 1.0 g) in anhydrous toluene (e.g., 50 mL) in
a round-bottom flask equipped with a magnetic stirrer.

o Sonicate the suspension for 15 minutes to ensure a uniform dispersion.
 Silanization Reaction:

o Place the flask under an inert atmosphere (N2 or Ar). Rationale: This prevents atmospheric
moisture from entering the reaction.
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o With vigorous stirring, add a calculated amount of CPTCS (e.g., 1-5% w/w relative to
SNPs) to the suspension via syringe. Rationale: The amount of silane can be tuned to
control the surface grafting density.

o Heat the reaction mixture to reflux (approx. 110°C for toluene) and maintain for 4-6 hours.
Rationale: Elevated temperature accelerates the condensation reaction between the
silane and the surface hydroxyl groups of the silica.

e Washing and Purification:

o

Cool the reaction mixture to room temperature.

[¢]

Centrifuge the suspension to pellet the functionalized nanoparticles.

[¢]

Discard the supernatant, which contains unreacted CPTCS and byproducts.

[e]

Re-disperse the nanopatrticle pellet in anhydrous toluene and centrifuge again. Repeat this
washing step twice. Rationale: This removes physically adsorbed silane molecules.

[e]

Perform a final wash with anhydrous ethanol to remove residual toluene.
e Curing and Final Product:

o Dry the washed nanopatrticles in a vacuum oven at 80-100°C for 2-4 hours. Rationale:
This curing step drives the final condensation of any remaining surface silanol groups,
creating a more stable and cross-linked surface layer.

o The resulting product is a free-flowing powder of CPTCS-functionalized silica
nanoparticles.
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1. Prepare SNP Dispersion
(Dried SNPs in Anhydrous Toluene)

2. Add CPTCS under N2
Reflux for 4-6h

3. Purify via Centrifugation
(Wash with Toluene & Ethanol)

4. Cure in Vacuum Oven
(80-100°C)

End Product:

CPTCS-Functionalized SNPs

Click to download full resolution via product page
Caption: Workflow for surface functionalization of silica nanopatrticles.
Safety, Handling, and Storage

CPTCS is a hazardous chemical that requires strict safety protocols.

o Hazards: It is corrosive and can cause severe skin burns and eye damage.[7][23] Upon
contact with water, it releases corrosive hydrogen chloride gas.[2] It is also combustible.[7]
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» Handling: Always handle CPTCS in a well-ventilated chemical fume hood.[24][25] Wear
appropriate personal protective equipment (PPE), including chemical-resistant gloves
(neoprene or nitrile), safety goggles, and a lab coat.[26][27] Ensure an eyewash station and
safety shower are readily accessible.[24][27]

o Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from
incompatible materials such as water, acids, alcohols, and oxidizing agents.[25][26] Store
under an inert atmosphere (e.g., dry nitrogen) to prevent degradation from moisture.[24][26]

GHS Hazard Information

Pictogram Signal Word Hazard Statement

) H314: Causes severe skin
GHSO05 (Corrosion) Danger
burns and eye damage.

EUHO014: Reacts violently with
Supplemental
water.

Conclusion

3-Chloropropyltrichlorosilane is a highly versatile and reactive organosilane that plays a
pivotal role in materials science. Its bifunctional nature allows it to act as a molecular bridge,
covalently linking inorganic surfaces to organic polymers and functionalities. This capability is
leveraged in a broad spectrum of applications, from reinforcing composite materials to creating
advanced functional surfaces. A thorough understanding of its chemical properties, reactivity,
and handling requirements is essential for its safe and effective use in both academic research
and industrial innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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